Cas no 1260826-92-3 (2-Chloro-3-nitro-4-(trifluoromethyl)pyridine)

• Product Name: 2-Chloro-3-nitro-4-(trifluoromethyl)pyridine
• CAS No: 1260826-92-3
• MF: C₆H₂ClF₃N₂O₂
• MW: 226.540490627289
• CID: 4903219
• Update Time: 2025-10-24

2-Chloro-3-nitro-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-3-nitro-4-(trifluoromethyl)pyridine
• 2-Chloro-3-nitro-4-(trifluoromethyl)pyridine

• Inchi： 1S/C6H2ClF3N2O2/c7-5-4(12(13)14)3(1-2-11-5)6(8,9)10/h1-2H
• InChI Key： CKUZEYIAMORZFT-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CN=1)C(F)(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 230
• XLogP3: 2.5
• Topological Polar Surface Area: 58.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 2-Chloro-3-nitro-4-(trifluoromethyl)pyridine

Introduction to 2-Chloro-3-nitro-4-(trifluoromethyl)pyridine (CAS No. 1260826-92-3)

2-Chloro-3-nitro-4-(trifluoromethyl)pyridine, with the CAS number 1260826-92-3, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes a pyridine ring substituted with a chlorine atom, a nitro group, and a trifluoromethyl group. These functional groups contribute to the compound's reactivity and potential biological activity, making it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.

The pyridine ring is a fundamental building block in organic chemistry, known for its aromaticity and the ability to form stable complexes with metal ions. The presence of the chlorine atom and nitro group introduces additional reactivity and functional versatility, while the trifluoromethyl group enhances the compound's lipophilicity and metabolic stability. These properties make 2-Chloro-3-nitro-4-(trifluoromethyl)pyridine an attractive candidate for drug discovery and development.

Recent studies have explored the potential applications of 2-Chloro-3-nitro-4-(trifluoromethyl)pyridine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has highlighted its use as an intermediate in the synthesis of novel antiviral agents. The compound's ability to form stable derivatives with enhanced antiviral activity has been particularly noteworthy. Additionally, studies in the European Journal of Medicinal Chemistry have demonstrated its utility in developing new anti-inflammatory drugs, where its lipophilic nature aids in improving cellular uptake and efficacy.

In the context of agrochemicals, 2-Chloro-3-nitro-4-(trifluoromethyl)pyridine has shown promise as an intermediate in the synthesis of herbicides and fungicides. Its unique chemical structure allows for the creation of compounds with improved selectivity and reduced environmental impact. This is particularly important as the agricultural industry continues to seek more sustainable and efficient solutions to crop protection challenges.

The synthesis of 2-Chloro-3-nitro-4-(trifluoromethyl)pyridine typically involves a multi-step process that begins with the formation of a pyridine derivative, followed by substitution reactions to introduce the chlorine, nitro, and trifluoromethyl groups. Recent advancements in synthetic methods have focused on improving yield and reducing by-products, making the production process more efficient and cost-effective. Techniques such as microwave-assisted synthesis and catalytic methods have been particularly effective in this regard.

The safety profile of 2-Chloro-3-nitro-4-(trifluoromethyl)pyridine is another critical aspect that has been extensively studied. While it is not classified as a hazardous material, proper handling and storage procedures are essential to ensure workplace safety. Research has shown that exposure to high concentrations can cause irritation to the eyes and respiratory system, emphasizing the importance of using appropriate personal protective equipment (PPE) during handling.

In conclusion, 2-Chloro-3-nitro-4-(trifluoromethyl)pyridine (CAS No. 1260826-92-3) is a multifaceted compound with significant potential in both medicinal chemistry and agrochemical applications. Its unique chemical structure provides a foundation for developing novel drugs and agrochemicals with improved properties. As research continues to advance, it is likely that new applications for this compound will emerge, further solidifying its importance in these fields.